3-methyl-1H-indazole-7-carboxylic acid
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Overview
Description
3-Methyl-1H-indazole-7-carboxylic acid is a heterocyclic alkyl compound containing nitrogen and three methyl groups . It is used as an intermediate in the synthesis of other compounds .
Synthesis Analysis
The synthesis of 1H-indazoles, which includes this compound, has been a topic of research in recent years. The strategies include transition metal-catalyzed reactions, reductive cyclization reactions, and synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds without catalyst and solvent from 2-azidobenzaldehydes and amines .Molecular Structure Analysis
The molecular formula of this compound is C9H8N2O2 . The structure of indazoles has been studied extensively, and it’s known that they can be employed as selective inhibitors of phosphoinositide 3-kinase δ for the treatment of respiratory disease .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of 1H-indazoles include transition metal-catalyzed reactions, reductive cyclization reactions, and synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds .Scientific Research Applications
Synthetic Applications and Chemical Properties
The diverse chemical properties and synthetic applications of 3-methyl-1H-indazole-7-carboxylic acid and related compounds have been explored in several studies. For example, the synthesis of a series of halogenated 1-benzylindazole-3-carboxylic acids and related derivatives demonstrated significant antispermatogenic activity, indicating potential applications in male contraception. These compounds, particularly the ones with dichloro and dibromo substitutions, showed potent effects on testicular weight and the inhibition of spermatogenesis (Corsi & Palazzo, 1976). Additionally, the pseudo-cross-conjugated mesomeric betaines (PCCMB) derived from indazole, such as 1.2-dimethylindazolium-3-carboxylates, have been studied for their ability to decarboxylate upon heating, yielding intermediary N-heterocyclic carbenes of indazole. These carbenes can be trapped with iso(thio)cyanates to form amidates, showcasing the versatility of indazole derivatives in synthetic chemistry (Schmidt et al., 2006).
Structural and Mechanistic Insights
The structure of fluorinated indazoles, including 3-methyl, 3-trifluoromethyl, and their tetrafluoro derivatives, was elucidated through X-ray crystallography and multinuclear magnetic resonance spectroscopy. These studies revealed the formation of hydrogen-bonded dimers and catemers in crystalline forms, contributing to our understanding of the supramolecular interactions and the effects of fluorination on the structural properties of indazoles (Teichert et al., 2007). Further, the synthesis and structural characterization of indazoles substituted at the N-1 and N-2 positions with ester-containing side chains provided insights into the supramolecular architecture involving intermolecular hydrogen bonds, highlighting the structural versatility and potential applications of indazole derivatives in designing molecules with specific properties (Teixeira et al., 2006).
Potential Therapeutic Applications
Indazole derivatives have been investigated for their potential therapeutic applications, including their use as antitumoral agents. The antiproliferative evaluation of 1H-benzo[f]indazole-4,9-dione derivatives conjugated with C-protected amino acids indicated significant activity against cancer cell lines, suggesting the promise of indazole derivatives in the development of new anticancer agents (Molinari et al., 2015). Additionally, studies on the male contraceptive potential of indazole carboxylic acids, based on the structure of lonidamine, showed efficacy in perturbing Sertoli-germ cell adherens junctions, indicating a novel approach to male contraception without affecting the hypothalamus-pituitary-testicular axis (Cheng et al., 2002).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
3-methyl-2H-indazole-7-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8N2O2/c1-5-6-3-2-4-7(9(12)13)8(6)11-10-5/h2-4H,1H3,(H,10,11)(H,12,13) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DRAQPPGTKCREIS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C2C=CC=C(C2=NN1)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
176.17 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1555382-87-0 |
Source
|
Record name | 3-methyl-1H-indazole-7-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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